
Preparation of LSD hydrobromide reference
standards for toxicology

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Lsd hydrobromide

CAS No.: 74023-39-5

Cat. No.: B12755521

Get Quote

Abstract
This Application Note details the protocol for the preparation of Lysergic Acid Diethylamide

(LSD) Hydrobromide as a Certified Reference Material (CRM) for forensic and clinical

toxicology. While LSD D-Tartrate is the historical standard, the Hydrobromide (HBr) salt offers

distinct physicochemical properties useful in specific crystallographic and solubility applications.

This guide addresses the critical challenges of LSD analysis—specifically its high susceptibility

to photo-degradation (lumi-LSD) and C-8 epimerization (iso-LSD)—and provides a compliant

workflow adhering to ISO 17034 guidelines for Reference Material Producers.

Introduction & Scientific Rationale
The accurate quantification of LSD in biological matrices (whole blood, urine, vitreous humor) is

complicated by the molecule's instability and high potency, requiring low picogram-per-milliliter

(pg/mL) detection limits.

Why LSD Hydrobromide? Most commercial standards utilize the tartrate salt. However, the

hydrobromide salt (
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) is occasionally required for:

Alternate Counter-ion Chromatography: To resolve co-eluting interferences where tartrate

ions may suppress ionization in specific LC-MS/MS mobile phases.

Crystallinity: HBr salts often yield different crystal habits, aiding in the purification of high-

value isotopic standards (

-LSD) where maximum yield from synthesis is critical.

The Instability Triad: Any protocol handling LSD must mitigate three degradation vectors:

Photon Attack: UV light at 310 nm catalyzes the addition of water across the

double bond, forming inactive lumi-LSD.

Epimerization: Basic pH or heat promotes the inversion of the diethylamide group at C-8,

converting active

-LSD into inactive iso-LSD.

Adsorption: The basic nitrogen allows LSD to bind strongly to silanol groups on untreated

glass surfaces.

Safety & Compliance
Regulatory Status: LSD is a Schedule I (US) / Class A (UK) controlled substance. All

synthesis and handling must occur within a DEA/Home Office licensed facility.

PPE: Full Tyvek suit, double nitrile gloves, and P100 respiratory protection. LSD is active at

g levels; transdermal absorption or inhalation of dust is a severe hazard.

Preparation Protocol: LSD Free Base to
Hydrobromide
Note: This protocol assumes possession of licensed, purified LSD free base. It describes the

salt formation for reference standard manufacturing.
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Reagents
LSD Free Base (Purity >98%)

Hydrobromic Acid (48% aq, Reagent Grade)

Ethanol (Anhydrous, 200 Proof)

Diethyl Ether (ACS Reagent, peroxide-free)

Synthesis Workflow
Dissolution: Dissolve 100 mg of LSD free base in 2.0 mL of minimal warm anhydrous ethanol

(

) under red photographic light.

Acidification: Calculate stoichiometric HBr (1.05 eq). Dilute HBr in ethanol (1:10). Add

dropwise with stirring until pH reaches ~5.0.

Crystallization: Allow the solution to cool to room temperature. Slowly add diethyl ether until

turbidity is observed.

Maturation: Store at

for 24 hours to maximize crystal yield.

Filtration: Filter crystals under inert atmosphere (

). Wash with cold ether/ethanol (9:1).

Drying: Vacuum dry at

in the dark for 4 hours.

Visualization: Production Workflow (ISO 17034)
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Critical Control Point

LSD Free Base
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Salt Formation
(EtOH + HBr)

 Stoichiometric Addn Crystallization
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 Precipitation Filtration & Drying
(Inert N2)

 Purification Primary Characterization
(NMR, MS, HPLC)

 Purity Check Stock Formulation
(Acetonitrile)

 If >98.5% Ampouling
(Amber Glass)

 Argon Seal

Click to download full resolution via product page

Caption: ISO 17034 compliant workflow for converting LSD base to HBr salt, ensuring

traceability and purity verification before formulation.

Characterization & Validation
To certify the material as a Reference Standard, the following data must be generated.

Identity Verification
Mass Spectrometry (ESI+):

Parent Ion:

324.2

Key Fragments:

223 (loss of diethylamide),

208.

NMR Spectroscopy (

H, 600 MHz, CD

OD):

Differentiation of LSD from iso-LSD relies on the chemical shift of the H-8 proton.
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Position Proton
Chemical Shift (

ppm) - LSD

Chemical Shift (

ppm) - iso-LSD

H-2 Indole NH 7.15 (s) 7.18 (s)

H-8 Lysergic Backbone 3.45 (m) 3.20 (m)

N-Et Diethylamide 1.15 (t), 3.38 (q) 1.12 (t), 3.35 (q)

Purity Analysis (HPLC-UV)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus),

mm, 1.8

m.

Mobile Phase: A: 10 mM Ammonium Formate (pH 3.5); B: Acetonitrile.

Gradient: 10% B to 90% B over 10 mins.

Detection: UV at 310 nm (Specific to the indole chromophore).

Acceptance Criteria: No single impurity >0.5%; Total impurities <1.5%.

Formulation & Stability Protocol
This is the most critical section for the end-user. LSD is notoriously unstable in solution if

mishandled.

Formulation of Stock Solution (1 mg/mL)
Glassware Preparation: All volumetric flasks must be silanized (treated with

dimethyldichlorosilane) to prevent loss of LSD to the glass surface [1].

Solvent: Use HPLC-grade Acetonitrile.

Why? Methanol can promote trans-esterification or hydrolysis over long periods. Water

promotes epimerization. Acetonitrile provides the best stability profile [2].

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12755521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Weigh LSD HBr equivalent to 1.0 mg of free base (Correction factor: MW Salt /

MW Base).

Storage: Dispense into Amber ampoules, flame seal under Argon.

Degradation Pathways Diagram

Prevention Strategy

LSD (Active)
(8R, 5R)

iso-LSD (Inactive)
(8S, 5R)

 Epimerization
(pH > 7.5, Heat)

lumi-LSD
(Photoproduct)

 UV Light (310nm)
(Irreversible)

Use Amber Glass Maintain pH < 6Store at -20°C

Click to download full resolution via product page

Caption: Mechanistic degradation pathways. Note that epimerization to iso-LSD is reversible,

while photo-degradation to lumi-LSD is irreversible.

Stability Monitoring Protocol
For a certified reference material, stability must be monitored at intervals (0, 3, 6, 12 months).

Long-Term Storage:

or

in the dark.

In-Use Stability: Solutions in acetonitrile are stable for 30 days at

if protected from light.

Critical Check: If the ratio of iso-LSD to LSD exceeds 5% in the stock solution, the standard

must be discarded or re-purified [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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